Cas no 2248278-26-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2248278-26-2
• MF: C₁₇H₁₄F₃N₃O₄
• MW: 381.30597448349
• CID: 6331927
• PubChem ID: 165865935
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520432
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• 2248278-26-2

• Inchi： 1S/C17H14F3N3O4/c1-16(2,3)23-12(17(18,19)20)11(8-21-23)15(26)27-22-13(24)9-6-4-5-7-10(9)14(22)25/h4-8H,1-3H3
• InChI Key： UFHBRTYTAJYMIN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=NN1C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 381.09364042g/mol
• Monoisotopic Mass: 381.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 2248278-26-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, with the CAS number 2248278-26-2, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a 1,3-dioxoisoindoline moiety and a trifluoromethylpyrazole group, which contribute to its diverse biological activities and chemical reactivity.

The 1,3-dioxoisoindoline moiety is a well-known structural motif that has been extensively studied for its role in various biological processes. This moiety is often found in natural products and synthetic compounds with potent pharmacological properties, such as anti-inflammatory, antiviral, and anticancer activities. The presence of this moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate suggests that the compound may exhibit similar biological activities.

The trifluoromethylpyrazole group is another key structural feature of this compound. Trifluoromethylated pyrazoles have been widely explored for their ability to modulate various biological targets, including enzymes and receptors. The introduction of the trifluoromethyl group can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Recent studies have shown that compounds containing this group exhibit potent activity against a variety of diseases, including cancer and neurodegenerative disorders.

In terms of chemical synthesis, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves several well-established synthetic routes. One common approach involves the condensation of an appropriate isoindoline derivative with a trifluoromethylpyrazole carboxylic acid or its ester. The reaction conditions are typically optimized to achieve high yields and purity of the final product. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to improve the efficiency and scalability of the synthesis process.

The biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has revealed promising results in various preclinical studies. For instance, in vitro assays have demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies have suggested that the compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

To further understand the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate, extensive pharmacokinetic and toxicological studies are being conducted. These studies aim to evaluate the absorption, distribution, metabolism, excretion (ADME) properties of the compound and assess its safety profile in animal models. Preliminary data indicate that the compound has favorable pharmacokinetic properties and low toxicity at therapeutic doses.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1-tet-butyl -5-(trifluoromethyl)-1H-pyrazole -4-carboxylate (CAS No. 2248278 - 26 - 2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a potential therapeutic agent. Ongoing research efforts are focused on optimizing its structure to enhance its potency and selectivity for specific targets. As new findings continue to emerge, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.